N-(2,5-dimethoxyphenyl)-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[4-[(4-methylphenyl)methyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C22H29N3O3/c1-17-4-6-18(7-5-17)15-24-10-12-25(13-11-24)16-22(26)23-20-14-19(27-2)8-9-21(20)28-3/h4-9,14H,10-13,15-16H2,1-3H3,(H,23,26)
• InChI Key: QPKMXQWWAWHXKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)CC(=O)NC3=C(C=CC(=C3)OC)OC
• Molecular Formula: C22H29N3O3
• Molecular Weight: 383.5 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide, also known as DMMDA-2, is a chemical compound that belongs to the family of phenethylamines. It is a synthetic compound that has been the subject of scientific research due to its potential as a psychoactive drug. DMMDA-2 was first synthesized in the 1970s by Alexander Shulgin, a renowned chemist and psychopharmacologist.

Mechanism of Action

The mechanism of action of N-(2,5-dimethoxyphenyl)-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide is not fully understood, but it is believed to act as a partial agonist at the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. This compound may also interact with other receptors, such as the dopamine and norepinephrine receptors.
Biochemical and Physiological Effects:
This compound has been found to produce a range of biochemical and physiological effects, including altered perception, mood, and thought processes. It has been reported to induce visual hallucinations, changes in auditory perception, and altered sense of time and space. This compound may also produce changes in heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethoxyphenyl)-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide has been used in laboratory experiments to investigate the structure-activity relationship of phenethylamines and their effects on the central nervous system. Its chemical structure is similar to other phenethylamines, such as mescaline and MDMA, which allows for comparisons to be made between these compounds. However, this compound has limited availability and may be difficult to obtain, which can limit its use in research.

Future Directions

There are several future directions for research on N-(2,5-dimethoxyphenyl)-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide and other phenethylamines. One area of interest is the development of new psychoactive drugs that have therapeutic potential for the treatment of mental health disorders. Another area of interest is the investigation of the long-term effects of phenethylamines on the brain and their potential for abuse. Further research is needed to fully understand the mechanism of action of this compound and its effects on the central nervous system.

Synthesis Methods

N-(2,5-dimethoxyphenyl)-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide can be synthesized through a multi-step process that involves the reaction of 2,5-dimethoxybenzaldehyde with nitroethane, followed by reduction to the corresponding amine. The resulting amine is then reacted with 4-(4-methylbenzyl)piperazine and acetic anhydride to yield this compound.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-2-[4-(4-methylbenzyl)-1-piperazinyl]acetamide has been the subject of scientific research due to its potential as a psychoactive drug. It has been found to exhibit hallucinogenic properties similar to other phenethylamines, such as mescaline and MDMA. This compound has been used in studies to investigate the structure-activity relationship of phenethylamines and their effects on the central nervous system.